Cas no 1187595-33-0 (Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-)

Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-, is a specialized organic compound featuring a cyclobutane ring functionalized with a nitrile group, a methoxymethyl substituent, and a methylene moiety. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for constructing complex cyclic frameworks. The presence of both nitrile and alkene functionalities offers versatile reactivity, enabling applications in cycloadditions, nucleophilic additions, and further functionalization. The methoxymethyl group enhances solubility in polar solvents, facilitating handling in various reaction conditions. This compound is particularly useful in pharmaceutical and materials science research, where precise control over molecular architecture is critical.
Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- structure
1187595-33-0 structure
Product Name:Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-
CAS No:1187595-33-0
MF:C8H11NO
MW:137.179042100906
CID:5562727
PubChem ID:66824307
Update Time:2025-09-27

Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-
    • Inchi: 1S/C8H11NO/c1-7-3-8(4-7,5-9)6-10-2/h1,3-4,6H2,2H3
    • InChI Key: CUIBGVJDFNPPCM-UHFFFAOYSA-N
    • SMILES: C1(COC)(C#N)CC(=C)C1

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 33Ų

Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7182266-0.05g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
0.05g
$285.0 2023-07-07
Enamine
EN300-7182266-0.1g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
0.1g
$426.0 2023-07-07
Enamine
EN300-7182266-0.25g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
0.25g
$607.0 2023-07-07
Enamine
EN300-7182266-0.5g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
0.5g
$959.0 2023-07-07
Enamine
EN300-7182266-1.0g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
1.0g
$1229.0 2023-07-07
Enamine
EN300-7182266-2.5g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
2.5g
$2408.0 2023-07-07
Enamine
EN300-7182266-5.0g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
5.0g
$3562.0 2023-07-07
Enamine
EN300-7182266-10.0g
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
10.0g
$5283.0 2023-07-07
1PlusChem
1P027W8G-50mg
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
50mg
$402.00 2023-12-26
1PlusChem
1P027W8G-100mg
1-(methoxymethyl)-3-methylidenecyclobutane-1-carbonitrile
1187595-33-0 95%
100mg
$589.00 2023-12-26

Additional information on Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-

Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- and Its Emerging Applications in Chemical Biology

The compound with the CAS number 1187595-33-0, identified as Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-, represents a fascinating molecule in the realm of organic chemistry. This heterocyclic nitrile derivative has garnered significant attention due to its unique structural features and its potential applications in pharmaceutical synthesis and material science. The presence of a cyclobutane ring fused with a nitrile group, coupled with functional substituents such as a methoxymethyl and a methylene group, endows this compound with distinctive chemical properties that make it a valuable candidate for further exploration.

In recent years, the study of cycloalkane derivatives has seen considerable progress, particularly in their role as intermediates in the synthesis of biologically active compounds. The cyclobutane core is known for its rigidity, which can be advantageous in drug design by providing a stable scaffold that mimics the conformation of natural products. Moreover, the nitrile group is a versatile functional handle that can undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides, thereby facilitating the construction of more complex molecules.

The specific substitution pattern in Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- adds an extra layer of complexity and reactivity. The methoxymethyl group introduces an ether linkage, which can participate in nucleophilic substitution reactions or serve as a protecting group for hydroxyl functionalities. Meanwhile, the methylene group adjacent to the nitrile group provides a site for further functionalization, such as oxidation to aldehydes or ketones. These features make the compound a promising building block for the synthesis of novel pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have enabled more efficient access to complex cyclic structures like Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene-. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have been instrumental in facilitating C-C bond formations and functional group interconversions. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups onto the cyclobutane ring, expanding its utility in medicinal chemistry.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in bioactive molecules. Many drugs on the market today contain cycloalkane moieties that contribute to their binding affinity and selectivity. The rigid framework of the cyclobutane ring can mimic the spatial constraints of biological targets, leading to potent interactions. Additionally, the electronic properties of the nitrile group can influence drug-receptor interactions by participating in hydrogen bonding or dipole-dipole interactions.

One area where Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The structural features of this compound make it a viable candidate for designing kinase inhibitors by providing a scaffold that can be modified to interact with specific binding pockets on the enzyme surface. For example, the nitrile group can be positioned to engage with hinge regions or substrate pockets of kinases.

In material science, cyclic compounds like this one have been explored for their potential applications in polymer chemistry and nanotechnology. The rigidity of the cyclobutane ring can impart mechanical strength to polymers, making them suitable for use in high-performance materials. Additionally, functionalized cycloalkanes can serve as monomers or crosslinking agents in polymer synthesis, leading to materials with tailored properties such as biodegradability or biocompatibility.

The synthesis of Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- involves several key steps that highlight modern synthetic strategies. A common approach starts with the preparation of a halogenated cyclobutane intermediate, which is then subjected to nucleophilic substitution reactions to introduce the desired functional groups. The methoxymethyl group can be introduced via etherification reactions using methyl halides or alcohols in the presence of strong bases such as sodium hydride or potassium carbonate. The methylene group adjacent to the nitrile can be generated through dehydrohalogenation reactions or by employing organometallic reagents like lithium or Grignard reagents.

The use of computational chemistry has also played a significant role in optimizing synthetic routes for this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experiments. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

Future research directions for Cyclobutanecarbonitrile, 1-(methoxymethyl)-3-methylene- may include exploring its derivatives and exploring new synthetic pathways that improve yield and selectivity. Additionally, investigating its biological activity through computational studies and experimental assays could uncover novel therapeutic applications. The growing interest in green chemistry principles may also drive efforts to develop more sustainable synthetic methods for this compound.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.